Cas no 1805433-14-0 (Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate)

• Product name: Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate
• CAS No: 1805433-14-0
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4878263

Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate

• Inchi： 1S/C11H10F2N2O2/c1-6-3-7(4-9(16)17-2)10(11(12)13)8(5-14)15-6/h3,11H,4H2,1-2H3
• InChI Key： HVYOPBUBFULJKZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate

Introduction to Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate (CAS No. 1805433-14-0)

Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate (CAS No. 1805433-14-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, plays a pivotal role in the development of novel therapeutic agents and agrochemicals. Its molecular structure, incorporating both cyano and difluoromethyl substituents, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The molecular framework of Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate consists of a pyridine core substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a methyl group at the 6-position, with an acetate ester group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and utility in various chemical transformations. The presence of the cyano group enhances its capability as a nucleophile, while the difluoromethyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds for their potential applications in medicine and agriculture. The Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate molecule has been extensively studied for its pharmacological properties. Its structural motifs are reminiscent of several bioactive molecules that have shown promise in preclinical and clinical trials. The cyano and difluoromethyl groups are particularly noteworthy, as they are frequently found in compounds that exhibit potent biological activity.

One of the most compelling aspects of Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery. For instance, its pyridine core can be modified through various functionalization strategies to create derivatives with enhanced binding affinity to biological receptors. This flexibility makes it an indispensable tool for medicinal chemists seeking to design new therapeutic agents.

The synthetic utility of this compound has also been highlighted in several cutting-edge studies. Its ability to undergo selective reactions while maintaining structural integrity has made it a favorite among synthetic organic chemists. Recent advances in catalytic methods have further expanded its applications, enabling more efficient and scalable synthesis routes. These developments have not only streamlined the production process but also opened up new avenues for exploring its potential in drug development.

In the realm of agrochemicals, Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate has been investigated for its potential as a precursor to novel pesticides and herbicides. The unique combination of functional groups in its structure allows it to interact with biological targets in ways that conventional agrochemicals may not. This has sparked interest among researchers looking to develop environmentally friendly alternatives that are both effective and sustainable.

The pharmacological profile of Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate continues to be a subject of intense investigation. Studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in metabolic pathways relevant to human health. Its ability to modulate these pathways makes it a promising candidate for treating conditions such as inflammation, cancer, and neurodegenerative diseases. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

Furthermore, the compound's interaction with biological systems has been explored through computational modeling and experimental studies. These efforts have provided valuable insights into its mechanism of action and potential side effects. By understanding how it interacts with biological targets at the molecular level, researchers can optimize its structure for better efficacy and safety profiles.

The future prospects of Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate are vast and exciting. As synthetic methodologies continue to evolve, new derivatives and applications are likely to emerge. The integration of machine learning and artificial intelligence into drug discovery processes is also expected to accelerate the identification of novel uses for this compound. These technological advancements will undoubtedly contribute to its growing significance in both academic research and industrial applications.

In conclusion, Methyl 2-cyano-3-(difluoromethyl)-6-methylpyridine-4-acetate (CAS No. 1805433-14-0) stands out as a versatile and highly valuable compound in the realm of chemical biology and pharmaceutical chemistry. Its unique structural features, coupled with its broad range of applications, make it an indispensable tool for researchers seeking to develop innovative solutions in medicine and agriculture. As our understanding of its properties continues to expand, so too will its impact on scientific progress.